Cas no 1184668-88-9 (4-Methanesulfonamido-3-nitrobenzoic acid)

• Product Name: 4-Methanesulfonamido-3-nitrobenzoic acid
• CAS No: 1184668-88-9
• MF: C₈H₈N₂O₆S
• MW: 260.223920822144
• CID: 5196681
• Update Time: 2025-05-22

4-Methanesulfonamido-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methanesulfonamido-3-nitrobenzoic acid
• 4-(methanesulfonamido)-3-nitrobenzoic acid
• Benzoic acid, 4-[(methylsulfonyl)amino]-3-nitro-

• Inchi： 1S/C8H8N2O6S/c1-17(15,16)9-6-3-2-5(8(11)12)4-7(6)10(13)14/h2-4,9H,1H3,(H,11,12)
• InChI Key： KPMVBNPWPBLWHZ-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(C(=O)O)=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 409
• XLogP3: 0.8
• Topological Polar Surface Area: 138

Additional information on 4-Methanesulfonamido-3-nitrobenzoic acid

Comprehensive Overview of 4-Methanesulfonamido-3-nitrobenzoic acid (CAS No. 1184668-88-9): Properties, Applications, and Research Insights

4-Methanesulfonamido-3-nitrobenzoic acid (CAS No. 1184668-88-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This nitrobenzoic acid derivative is characterized by the presence of a methanesulfonamido group at the 4-position and a nitro group at the 3-position, which contribute to its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "4-Methanesulfonamido-3-nitrobenzoic acid synthesis", "CAS 1184668-88-9 applications", and "nitrobenzoic acid derivatives in drug discovery", reflecting the compound's relevance in modern scientific inquiries.

The molecular structure of 4-Methanesulfonamido-3-nitrobenzoic acid makes it a valuable intermediate in the development of bioactive molecules. Its sulfonamide moiety is particularly noteworthy, as sulfonamides are known for their diverse biological activities, including antimicrobial and anti-inflammatory properties. Recent studies have explored its role in the design of enzyme inhibitors, with a focus on targets such as carbonic anhydrases and proteases. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with specific functional groups to modulate biological pathways.

From a synthetic chemistry perspective, CAS 1184668-88-9 serves as a versatile building block. The carboxylic acid group allows for further derivatization through esterification or amide coupling reactions, while the nitro group can be reduced to an amine for additional functionalization. Such flexibility makes it a candidate for combinatorial chemistry and high-throughput screening platforms. Notably, searches for "nitrobenzoic acid scaffold optimization" and "sulfonamide-based drug design" have increased in academic databases, underscoring the compound's role in medicinal chemistry.

In material science, 4-Methanesulfonamido-3-nitrobenzoic acid has been investigated for its potential in advanced polymer formulations. The combination of polar groups (sulfonamido and nitro) with the aromatic ring contributes to unique solubility and thermal properties, making it a candidate for specialty coatings or electronic materials. This application resonates with growing interest in sustainable materials and green chemistry, where researchers aim to develop high-performance compounds with minimal environmental impact.

Analytical characterization of 1184668-88-9 typically involves techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods are critical for quality control in both research and industrial settings, particularly when the compound is used as a pharmaceutical intermediate. Recent advancements in analytical chemistry, including hyphenated techniques like LC-MS, have improved the detection and quantification of such complex molecules, addressing common queries like "CAS 1184668-88-9 analytical methods" and "nitrobenzoic acid derivative characterization".

The safety profile and handling guidelines for 4-Methanesulfonamido-3-nitrobenzoic acid are frequently searched topics among laboratory personnel. While not classified as hazardous under standard regulations, proper precautions should be taken due to its potential irritant properties. This aligns with broader workplace safety trends emphasizing chemical risk assessment and GLP compliance in research environments.

In conclusion, 4-Methanesulfonamido-3-nitrobenzoic acid (CAS No. 1184668-88-9) represents a multifaceted compound with applications spanning drug discovery, material science, and chemical synthesis. Its structural features continue to inspire innovation across multiple disciplines, making it a subject of ongoing research and commercial interest. The compound's versatility addresses key challenges in molecular design and functional material development, positioning it as a valuable asset in contemporary scientific endeavors.